(2-Ethylamino-cyclohexyl)-carbamic acid benzyl ester
Overview
Description
(2-Ethylamino-cyclohexyl)-carbamic acid benzyl ester, commonly known as cyclohexylbenzylcarbamate (CBC), is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields. CBC is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 277.38 g/mol. In
Scientific Research Applications
(2-Ethylamino-cyclohexyl)-carbamic acid benzyl ester has been studied for its potential applications in various fields, including pharmaceuticals, agriculture, and materials science. In the pharmaceutical industry, (2-Ethylamino-cyclohexyl)-carbamic acid benzyl ester has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. Additionally, (2-Ethylamino-cyclohexyl)-carbamic acid benzyl ester has been found to have anticonvulsant effects, suggesting that it may be useful in the treatment of epilepsy.
In agriculture, (2-Ethylamino-cyclohexyl)-carbamic acid benzyl ester has been studied for its potential use as a pesticide. (2-Ethylamino-cyclohexyl)-carbamic acid benzyl ester has been shown to be effective against a variety of pests, including aphids and spider mites, and may have a lower environmental impact than traditional pesticides.
In materials science, (2-Ethylamino-cyclohexyl)-carbamic acid benzyl ester has been studied for its potential use as a polymer additive. (2-Ethylamino-cyclohexyl)-carbamic acid benzyl ester has been shown to improve the mechanical properties of polymers, making them more durable and resistant to wear and tear.
Mechanism of Action
The mechanism of action of (2-Ethylamino-cyclohexyl)-carbamic acid benzyl ester is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. (2-Ethylamino-cyclohexyl)-carbamic acid benzyl ester has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory prostaglandins. Additionally, (2-Ethylamino-cyclohexyl)-carbamic acid benzyl ester has been found to activate the transient receptor potential vanilloid type 1 (TRPV1) receptor, which is involved in pain perception.
Biochemical and Physiological Effects
(2-Ethylamino-cyclohexyl)-carbamic acid benzyl ester has been shown to have a range of biochemical and physiological effects. In animal studies, (2-Ethylamino-cyclohexyl)-carbamic acid benzyl ester has been found to reduce inflammation and pain, as well as improve seizure control. Additionally, (2-Ethylamino-cyclohexyl)-carbamic acid benzyl ester has been shown to have antioxidant properties, which may help protect against oxidative stress and cellular damage.
Advantages and Limitations for Lab Experiments
One advantage of using (2-Ethylamino-cyclohexyl)-carbamic acid benzyl ester in lab experiments is its relatively low cost and easy synthesis method. Additionally, (2-Ethylamino-cyclohexyl)-carbamic acid benzyl ester has been shown to have low toxicity and minimal side effects in animal studies. However, one limitation of using (2-Ethylamino-cyclohexyl)-carbamic acid benzyl ester in lab experiments is its limited solubility in aqueous solutions, which may make it difficult to use in certain assays.
Future Directions
There are several future directions for research on (2-Ethylamino-cyclohexyl)-carbamic acid benzyl ester. One area of interest is the development of (2-Ethylamino-cyclohexyl)-carbamic acid benzyl ester-based drugs for the treatment of pain and inflammation. Additionally, further research is needed to fully understand the mechanism of action of (2-Ethylamino-cyclohexyl)-carbamic acid benzyl ester and its potential applications in other fields, such as agriculture and materials science. Finally, more studies are needed to evaluate the safety and efficacy of (2-Ethylamino-cyclohexyl)-carbamic acid benzyl ester in humans.
properties
IUPAC Name |
benzyl N-[2-(ethylamino)cyclohexyl]carbamate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O2/c1-2-17-14-10-6-7-11-15(14)18-16(19)20-12-13-8-4-3-5-9-13/h3-5,8-9,14-15,17H,2,6-7,10-12H2,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IWDCYRRMPHXLBJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1CCCCC1NC(=O)OCC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401171458 |
Source
|
| Record name | Carbamic acid, N-[2-(ethylamino)cyclohexyl]-, phenylmethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401171458 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Ethylamino-cyclohexyl)-carbamic acid benzyl ester | |
CAS RN |
1353989-56-6 |
Source
|
| Record name | Carbamic acid, N-[2-(ethylamino)cyclohexyl]-, phenylmethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1353989-56-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Carbamic acid, N-[2-(ethylamino)cyclohexyl]-, phenylmethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401171458 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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